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Compound of Interest

Compound Name: Amycolatopsin B

Cat. No.: B10823581 Get Quote

Amycolatopsin B: A Technical Guide for
Researchers
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the known physical, chemical, and

biological properties of Amycolatopsin B, a glycosylated polyketide macrolide. Due to the

limited public availability of the primary research article, this guide summarizes all accessible

data and clearly indicates where information is currently unavailable.

Core Physical and Chemical Properties
Amycolatopsin B was first isolated from the Australian soil bacterium Amycolatopsis sp. MST-

108494.[1] It belongs to a class of complex natural products that are of significant interest for

their potential therapeutic applications.
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Property Value Source

Molecular Formula C₆₀H₉₈O₂₂ [2]

Molecular Weight 1171.4 g/mol [2]

CAS Number 2209112-97-8 [2]

Appearance Data not available -

Melting Point Data not available -

Specific Optical Rotation Data not available -

Solubility
Soluble in methanol and

DMSO
[2]

Long-term Storage -20°C [2]

Note: Detailed quantitative data for melting point and specific optical rotation, as well as

comprehensive 1H and 13C NMR spectral data, are not available in the public domain at the

time of this report. This information is likely contained within the primary publication, which is

not openly accessible.

Chemical Structure
The detailed 2D and 3D structure of Amycolatopsin B has been determined through

spectroscopic analysis, as referenced in the primary literature. However, the complete

structural data and diagrams are not publicly available. It is characterized as a glycosylated

polyketide macrolide.[2]

Biological Activity
Amycolatopsin B has demonstrated significant cytotoxic activity against human cancer cell

lines. This suggests potential for its development as an anticancer agent.

Cell Line Cancer Type IC₅₀ (µM) Source

SW620 Human Colon Cancer 0.14 [3]

NCIH-460 Human Lung Cancer 0.28 [3]
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The biological activity of related compounds, Amycolatopsin A and C, has been reported

against Mycobacterium bovis (BCG) and Mycobacterium tuberculosis (H37Rv).[1]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and specific bioassays of

Amycolatopsin B are not publicly available. The following sections outline general

methodologies typically employed for such compounds, based on available literature for similar

molecules.

Fermentation and Isolation (General Methodology)
A general workflow for the isolation of secondary metabolites from Amycolatopsis species is

depicted below. This process typically involves cultivation of the bacterial strain, followed by

extraction of the culture broth and mycelium, and subsequent chromatographic purification of

the target compound.
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Fig. 1: General workflow for isolation.
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Cytotoxicity Assay (General Protocol)
The cytotoxicity of Amycolatopsin B against the SW620 and NCIH-460 cell lines was likely

determined using a standard cell viability assay, such as the MTT or MTS assay. A generalized

protocol is as follows:

Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and

allowed to adhere overnight.

Compound Treatment: The cells are treated with a serial dilution of Amycolatopsin B and a

vehicle control (e.g., DMSO).

Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

Viability Assessment: A reagent such as MTT is added to each well. Viable cells metabolize

the MTT into a colored formazan product.

Data Analysis: The absorbance is measured using a plate reader, and the IC₅₀ value is

calculated from the dose-response curve.

Mechanism of Action and Signaling Pathways
Currently, there is no publicly available information regarding the specific mechanism of action

of Amycolatopsin B or the signaling pathways it may modulate to exert its cytotoxic effects.

Research into the mechanism of action of other cytotoxic natural products often investigates

the induction of apoptosis, cell cycle arrest, or inhibition of key cellular processes.

The diagram below illustrates a hypothetical signaling pathway for apoptosis induction, a

common mechanism for anticancer agents. It is important to note that the involvement of these

specific pathways for Amycolatopsin B has not been experimentally verified.
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Fig. 2: Hypothetical apoptotic pathway.

Conclusion and Future Directions
Amycolatopsin B is a promising natural product with potent cytotoxic activity against human

colon and lung cancer cell lines. However, a significant portion of the detailed scientific data

required for further drug development is not currently in the public domain. Future research

should focus on:

Elucidating the precise mechanism of action and identifying the cellular targets of

Amycolatopsin B.
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Investigating the specific signaling pathways modulated by this compound.

Conducting further studies to obtain detailed physicochemical and structural data.

The availability of the full primary research publication would be instrumental in advancing the

scientific community's understanding of this potentially valuable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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